Cas no 84-62-8 (Diphenyl phthalate)

• Product Name: Diphenyl phthalate
• CAS No: 84-62-8
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• MDL: MFCD00003038
• CID: 81719
• PubChem ID: 6778
• Update Time: 2025-10-28

Diphenyl phthalate Chemical and Physical Properties

Names and Identifiers

• Diphenyl phthalate
• diphenyl benzene-1,2-dicarboxylate
• Diphenylphthalate Solution
• Diphenyl phthalate100µg
• Phthalic Acid Diphenyl Ester
• NSC 4052
• Phenyl phthalate
• Phthalic acid, diphenyl ester
• 1,2-Benzenedicarboxylic acid, diphenyl ester (9CI)
• Phthalic acid, diphenyl ester (6CI, 7CI, 8CI)
• 1,2-Diphenyl benzene-1,2-dicarboxylate
• NS00000693
• DTXSID3021778
• 1,2-Benzenedicarboxylic acid, diphenyl ester
• SCHEMBL69868
• DB-076095
• A7041
• Q27128638
• MLS002637723
• AKOS015840690
• NCGC00246808-02
• BU20109XHV
• Tox21_300937
• DIPHENYL PHTHALATE [MI]
• SMR001253898
• 84-62-8
• Phthalic acid, bis-phenyl ester
• NCGC00254839-01
• 4-09-00-03217 (Beilstein Handbook Reference)
• NSC-4052
• BRN 2473390
• Diphenylphthalate
• NCGC00246808-01
• DTXCID801778
• BS-23534
• 1,2-Benzenedicarboxylic acid, 1,2-diphenyl ester
• CHEBI:60819
• Diphenyl phthalate, 99%
• CS-0014066
• 1ST1112-1000
• W-104110
• G77243
• Diphenyl phthalate, PESTANAL(R), analytical standard
• MFCD00003038
• CHEMBL1704716
• 1ST1112
• NSC4052
• EPA Pesticide Chemical Code 017001
• Caswell No. 399B
• 1,2-Benzenedicarboxylic acid 1,2-diphenyl ester
• CAS-84-62-8
• P0305
• Diphenyl phthalate Solution in Hexane, 1000mug/mL
• diphenyl-phthalate
• Z104506004
• AI3-00131
• EN300-21625
• EINECS 201-546-4
• UNII-BU20109XHV

• MDL： MFCD00003038
• Inchi： 1S/C20H14O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h1-14H
• InChI Key： DWNAQMUDCDVSLT-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(OC2C=CC=CC=2)=O)=CC=CC=1)OC1C=CC=CC=1
• BRN： 2473390

Computed Properties

• Exact Mass: 318.08900
• Monoisotopic Mass: 318.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: White crystal, odorless, irritating
• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72.0 to 76.0 deg-C
• Boiling Point: 257°C/14mmHg(lit.)
• Flash Point: 224°C
• Refractive Index: 1.5400 (estimate)
• Solubility: Insuluble (1.8E-4 g/L) (25 ºC),
• PSA: 52.60000
• LogP: 4.12500
• Solubility: Soluble in ethanol, benzene, ketones, esters and chlorinated hydrocarbons, insoluble in water.
• Merck: 7306

Diphenyl phthalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H400
• Warning Statement： P261,P273,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25-S26
• RTECS：TI1935000
• Hazardous Material Identification：
• Storage Condition：The package shall be complete and handled with care. The warehouse shall be ventilated, kept away from open fire, high temperature and stored separately from oxidant
• Risk Phrases：R36/37/38
• TSCA：Yes
• HazardClass：9
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diphenyl phthalate

Diphenyl Phthalate (CAS No. 84-62-8): A Comprehensive Overview

Diphenyl Phthalate, also known as CAS No. 84-62-8, is a widely recognized chemical compound with significant applications in various industries. This compound, often abbreviated as DPP, belongs to the family of phthalates, which are commonly used as plasticizers to enhance the flexibility and durability of plastics. Diphenyl Phthalate has been extensively studied for its properties, environmental impact, and potential health effects.

Diphenyl Phthalate is a derivative of phthalic anhydride and is characterized by its molecular formula C16H14O4. The compound is typically a colorless or slightly yellow liquid with a faint odor. Its chemical structure consists of two phenyl groups attached to the oxygen atoms of the phthalic acid moiety, which contributes to its unique physical and chemical properties.

The synthesis of Diphenyl Phthalate involves the reaction of phthalic anhydride with phenol in the presence of an acid catalyst, followed by purification processes to obtain the final product. This compound is primarily used as a plasticizer in polyvinyl chloride (PVC) materials, where it enhances the material's flexibility and resistance to environmental stressors such as temperature fluctuations and mechanical wear.

Recent studies have focused on the environmental fate and toxicity of Diphenyl Phthalate. Research indicates that this compound can undergo biodegradation under specific environmental conditions, although its persistence in certain ecosystems remains a concern. Additionally, exposure to Diphenyl Phthalate has been linked to potential endocrine-disrupting effects in laboratory animals, prompting further investigation into its long-term impacts on human health and wildlife.

In terms of applications, Diphenyl Phthalate is not only limited to plastics but also finds use in adhesives, coatings, and personal care products such as cosmetics and fragrances. Its ability to dissolve in organic solvents and stabilize emulsions makes it a valuable ingredient in these formulations.

From a regulatory perspective, Diphenyl Phthalate is subject to various international standards and guidelines aimed at minimizing its environmental footprint and ensuring safe handling practices. These regulations often involve restrictions on its use in certain consumer products, particularly those intended for children or sensitive populations.

Emerging research trends focus on developing eco-friendly alternatives to Diphenyl Phthalate while maintaining its functional properties. Scientists are exploring bio-based plasticizers derived from renewable resources that can offer similar performance benefits without the associated environmental concerns.

In conclusion, Diphenyl Phthalate (CAS No. 84-62-8) remains a critical compound in modern industrial applications despite ongoing concerns about its environmental and health impacts. As research continues to uncover new insights into its behavior and effects, efforts are being made to balance its utility with sustainable practices.